1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate

• CAS No.: 62788-94-7
• Molecular Formula: C12H25NO4
• Molecular Weight: 247.33 g/mol
• IUPAC Name: 1-(1-ethoxyethoxy)propan-2-yl N-butylcarbamate
• InChI: InChI=1S/C12H25NO4/c1-5-7-8-13-12(14)17-10(3)9-16-11(4)15-6-2/h10-11H,5-9H2,1-4H3,(H,13,14)
• InChI Key: WBFKLOVCONLNDG-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)OC(C)COC(C)OCC

Description

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate is a chemical compound with the molecular formula C12H25NO4. It is characterized by the presence of an ethoxyethoxy group attached to a propan-2-yl butylcarbamate structure.

Preparation Methods

The synthesis of 1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate involves several steps. One common method includes the reaction of 1-(1-Ethoxyethoxy)propan-2-ol with butyl isocyanate under controlled conditions. The reaction typically requires a catalyst and is carried out at a specific temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale reactors and continuous flow processes to achieve higher yields and purity .

Chemical Reactions Analysis

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carbonyl compounds.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions can occur, where the ethoxyethoxy group can be replaced by other nucleophiles under suitable conditions.

Scientific Research Applications

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug precursor.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but it is believed to influence cellular processes through its carbamate moiety .

Comparison with Similar Compounds

1-(1-Ethoxyethoxy)propan-2-yl butylcarbamate can be compared with other similar compounds, such as:

1-(1-Butoxyethoxy)propan-2-yl butylcarbamate: This compound has a butoxyethoxy group instead of an ethoxyethoxy group, which may result in different chemical and biological properties.

Iodopropynyl butylcarbamate: Known for its use as a preservative, this compound has an iodopropynyl group, making it distinct in terms of its applications and mechanism of action.